Cas no 603-00-9 (Proxyphylline)

• Product Name: Proxyphylline
• CAS No: 603-00-9
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• MDL: MFCD00022833
• CID: 38715
• PubChem ID: 253660319
• Update Time: 2025-04-18

Proxyphylline Chemical and Physical Properties

Names and Identifiers

• 7-(2-Hydroxypropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 7-(2-hydroxypropyl)theophylline
• Proxyphylline
• 7-(β-Hydroxypropyl)theophylline
• (1,3-Dimethyl-7-[2-hydroxypropyl]-2,6-dioxopurine)
• 7-(2-hydroxypropyl)-1,3-dimethylpurine-2,6-dione
• 7-(2-Hydroxypropyl)-1,3-dimethylxanthine
• 7-(2-Hydroxypropyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• Proxiphylline
• Purophyllin
• Monophylline
• Spasmolysin
• Sanwaphyllin
• Sigophyl
• Brontyl
• Theoden
• Theon
• Thean
• Oxypropyltheophylline
• Proxy-Retardoral
• Hydroxypropyltheophylline
• Proxiphyllinum
• 2-Hydroxypropyl-7-theophylline
• 7-(beta-Hydroxypropyl)theophylline
• Theophylline, 7-(2-hydroxypropyl)-
• Proxyphyline
• Proxylphylline
• beta-Oxypropyltheophyllin
• 1,3-Dimethyl-7-(2-hydroxypropyl)xanthine
• Proxifilina [INN-Spanish]
• Proxyphyllinum [INN-Latin]
• Prox
• DTXSID5023536
• DIPROPHYLLINE IMPURITY D [EP IMPURITY]
• MFCD00022833
• 3,3-dimethyl-1H-purine-2,6-dione
• HMS2233E08
• NSC163343
• 1,3-DIMETHYL-7-(2-HYDROXYPROPYL)-2,6-DIOXOPURINE
• BSPBio_000680
• HMS1570B22
• PROXYPHYLLINE [MI]
• CCG-213993
• AS-11774
• 7-.BETA.-HYDROXYPROPYL THEOPHYLLINE
• DB13449
• H10429
• Spantin
• .beta.-Hydroxypropyltheophylline
• Opera_ID_1170
• Proxyphylline; 7-[(2RS)-2-Hydroxypropyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione; Diprophylline Imp. D (EP); Diprophylline Impurity D
• Prestwick0_000890
• AB00384297_13
• PDSP1_001132
• W-105265
• AB00513948
• 7-(.beta.-Hydroxypropyl)-1,3-dimethylxanthine
• Tox21_110471
• Prestwick1_000890
• H1430
• 3,7-Dihydro-7-(2-hydroxypropyl)-1,3-dimethyl-1H-purine-2,6-dione
• AMY31757
• 7-(?-Hydroxypropyl)theophylline
• AKOS015967318
• Tox21_110471_1
• HMS3886C07
• NCGC00179479-01
• BRD-A28887267-001-03-7
• NCGC00018121-03
• NSC-163343
• BDBM50028190
• MLS000069521
• Proxyphylline (JAN/INN)
• 7-(2-Hydroxy-propyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione(Proxyphylline)
• 7-(b-Hydroxypropyl)theophylline
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(2-hydroxypropyl)-1,3-dimethyl-
• KYHQZNGJUGFTGR-UHFFFAOYSA-N
• Proxyfylline
• NSC759279
• NS00003035
• 1H-Purine-2, 3,7-dihydro-1,3-dimethyl-7-(2-hydroxypropyl)-
• PROXYPHYLLINE [INN]
• 1H-Purine-2, 3,7-dihydro-7-(2-hydroxypropyl)-1,3-dimethyl-
• NCGC00018121-07
• Prestwick2_000890
• SR-01000003009-2
• 7 BETA-HYDROXYPROPYL THEOPHYLLINE
• Q7252904
• NCGC00016521-01
• CS-7727
• EINECS 210-028-7
• Proxyphylline, European Pharmacopoeia (EP) Reference Standard
• 603-00-9
• SCHEMBL35569
• PDSP2_001116
• FT-0603485
• s4932
• HY-B1742
• CAS-603-00-9
• UNII-13G1DMN4P0
• DTXCID603536
• HMS2097B22
• A914517
• SMR000058629
• 7-(2-Hydroxy-propyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• NCGC00018121-02
• PROXYPHYLLINE [WHO-DD]
• 7-(.beta.-Hydroxypropyl)theophylline
• Proxifilina
• CHEMBL37390
• PROXYPHYLLINE [JAN]
• (+/-)-PROXYPHYLLIN
• Proxyphyllinum
• PROXYPHYLLINE [EP MONOGRAPH]
• Pharmakon1600-01505915
• NSC 163343
• Prestwick3_000890
• NSC-759279
• BPBio1_000748
• PROXYPHYLLINE [MART.]
• SR-01000003009
• Proxyphylline [INN:BAN:JAN]
• D01771
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-hydroxypropyl)-
• Monophyllin
• R03DA03
• HMS3371A07
• CHEBI:32070
• 13G1DMN4P0
• SPBio_002899
• Monophyllin (TN)
• 7-(2-Hydroxypropyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
• 7-(beta-Hydroxypropyl)-1,3-dimethylxanthine
• SBI-0207057.P001
• Proxyphylline; Monophylline, Spasmolysin
• BRD-A28887267-001-19-3
• DB-053586

• MDL： MFCD00022833
• Inchi： 1S/C10H14N4O3/c1-6(15)4-14-5-11-8-7(14)9(16)13(3)10(17)12(8)2/h5-6,15H,4H2,1-3H3
• InChI Key： KYHQZNGJUGFTGR-UHFFFAOYSA-N
• SMILES： OC(C)CN1C=NC2=C1C(N(C)C(N2C)=O)=O

Computed Properties

• Exact Mass: 238.10700
• Monoisotopic Mass: 238.10659
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 78.7

Experimental Properties

• Color/Form: No data available
• Density: 1.46
• Melting Point: 134.0 to 138.0 deg-C
• Boiling Point: 487.2±51.0 °C at 760 mmHg
• Flash Point: 248.5±30.4 °C
• Refractive Index: 1.664
• PSA: 82.05000
• LogP: -1.18550
• Merck: 7905

Proxyphylline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S36: wear appropriate protective clothing.
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：XH5907500
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines
• Catalysts and Inorganic Chemicals Inorganic Compounds Alkaline